Cas no 82548-78-5 (4-Thiazoleacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethylester)

• Product Name: 4-Thiazoleacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethylester
• CAS No: 82548-78-5
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• CID: 689346
• Update Time: 2025-06-08

4-Thiazoleacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethylester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethylester
• Ethyl (2-Boc-amino-thiazole-3-yl)acetate
• ETHYL 2-(2-([(TERT-BUTOXY)CARBONYL]AMINO)-1,3-THIAZOL-4-YL)ACETATE
• ethyl 2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-thiazol-4-yl]acetate
• ethyl {2-[(tert-butoxycarbonyl)amino]-1,3-thiazol-4-yl}acetate
• 4-Thiazoleacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester
• Ethyl 2-(2-((tert-butoxycarbonyl)amino)thiazol-4-yl)acetate

• MDL： MFCD12490198
• Inchi： 1S/C12H18N2O4S/c1-5-17-9(15)6-8-7-19-10(13-8)14-11(16)18-12(2,3)4/h7H,5-6H2,1-4H3,(H,13,14,16)
• InChI Key： WUSLETVAVANTOE-UHFFFAOYSA-N
• SMILES： S1C=C(CC(OCC)=O)N=C1NC(OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8

Additional information on 4-Thiazoleacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethylester

Recent Advances in the Study of 4-Thiazoleacetic Acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, Ethylester (CAS: 82548-78-5)

4-Thiazoleacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethylester (CAS: 82548-78-5) is a thiazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in this domain.

The compound's structure features a thiazole ring, which is a heterocyclic moiety known for its diverse biological activities. The presence of the (1,1-dimethylethoxy)carbonyl (Boc) protecting group and the ethylester functionality further enhances its utility in synthetic chemistry, particularly in peptide coupling reactions and as an intermediate in the synthesis of more complex molecules. Recent literature highlights its role in the development of novel bioactive compounds, including antimicrobial and anti-inflammatory agents.

One of the key areas of research involving 82548-78-5 is its application in the synthesis of peptidomimetics and small-molecule inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of this compound as a building block for the development of protease inhibitors, which showed promising activity against viral proteases. The researchers utilized the Boc-protected amino group to facilitate selective coupling reactions, leading to the formation of highly specific inhibitors with improved pharmacokinetic properties.

Another significant advancement is the exploration of 4-Thiazoleacetic acid derivatives as potential anticancer agents. A recent preprint on bioRxiv (2024) reported that derivatives of this compound exhibited selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. The study employed molecular docking and in vitro assays to elucidate the mechanism of action, suggesting that the thiazole ring interacts with key oncogenic targets, thereby inhibiting cell proliferation.

In addition to its therapeutic potential, the compound has also been investigated for its role in chemical biology tools. A 2023 study in ACS Chemical Biology described the use of 82548-78-5 as a fluorescent probe for detecting enzyme activity in live cells. The ethylester moiety was hydrolyzed by intracellular esterases, releasing a fluorescent thiazole derivative that could be monitored using confocal microscopy. This application underscores the versatility of the compound in both drug development and diagnostic tools.

Despite these promising findings, challenges remain in the optimization of 4-Thiazoleacetic acid derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent patent filings (2023-2024) indicate that several pharmaceutical companies are actively pursuing modifications to the core structure to enhance its drug-like properties, highlighting the commercial interest in this compound.

In conclusion, 4-Thiazoleacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethylester (CAS: 82548-78-5) represents a versatile scaffold in medicinal chemistry with applications ranging from protease inhibition to anticancer therapy. Ongoing research continues to uncover its potential, and future studies are expected to focus on optimizing its pharmacological profile for clinical translation. This compound exemplifies the intersection of chemical synthesis and biological discovery, offering exciting opportunities for innovation in the pharmaceutical industry.